1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine

• Molecular Formula: C17H19ClN2O
• Molecular Weight: 302.8 g/mol
• SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)C(=O)CCl
• InChI: InChI=1S/C17H19ClN2O/c18-12-17(21)20-10-8-19(9-11-20)13-15-6-3-5-14-4-1-2-7-16(14)15/h1-7H,8-13H2
• InChIKey: OXJKQVHSPFERIM-UHFFFAOYSA-N

1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine: Structure & Sourcing

1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine (C17H19ClN2O, MW 302.8 g/mol) is a synthetic organic compound characterized by a piperazine core substituted with a chloroacetyl group and a 1-naphthylmethyl moiety. It is primarily listed in chemical vendor catalogs as a research chemical or building block with a typical purity of 95%, available from suppliers such as Enamine and Santa Cruz Biotechnology. The chloroacetyl group confers electrophilic reactivity, making the compound a potential intermediate for further synthetic elaboration [1]. Its structural similarity to 1-(1-naphthylmethyl)piperazine (NMP), a recognized efflux pump inhibitor (EPI) pharmacophore, suggests a possible role in antimicrobial resistance research, though direct activity data for this specific compound is sparse [2].

1

Electrophilic building block – chloroacetyl handle enables nucleophilic conjugation for library synthesis.

2

NMP-derived scaffold – shares the 1-(naphthylmethyl)piperazine core studied in efflux pump inhibitor (EPI) research.

3

Standard research-grade supply – typically cataloged as a synthetic intermediate for medicinal chemistry and chemical biology workflows.

• [1] PubChem. (2025). 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine (CID 9327085). National Library of Medicine. View Source
• [2] Choquet, M., Duplantier, M., Lohou, E., Mullié, C., & Sonnet, P. (2021). Efflux pumps overexpression in Acinetobacter baumannii and study of new 1-(1-naphthylmethyl)-piperazine analogs as potential inhibitors. ACS SciMeetings, 1(1). View Source

1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine: Why Substitution Fails

Substitution of 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine with simpler piperazine derivatives or even the closely related 1-(1-naphthylmethyl)piperazine (NMP) is chemically and functionally invalid. The chloroacetyl group on the target compound is a reactive electrophilic handle critical for its primary utility as a synthetic intermediate, enabling downstream nucleophilic substitution reactions that are impossible with non-acylated analogs [1]. In a biological context, the presence of this acyl group fundamentally alters the molecule's physicochemical properties (e.g., computed XLogP3 of 2.9) and its potential interaction with biological targets compared to the free amine NMP, which has a distinct pKa and hydrogen-bonding capacity [1]. Therefore, the compound's value proposition is tied to its specific dual functionality—the 1-naphthylmethylpiperazine scaffold combined with the reactive chloroacetyl terminus—which cannot be replicated by generic, unsubstituted piperazines.

Attribute

1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine

1-(1-Naphthylmethyl)piperazine (NMP)

Reactive handle

Electrophilic chloroacetyl group enables acylation/conjugation.

Free secondary amine only; different reaction scope.

Lipophilicity

Computed XLogP ~2.9; higher membrane permeability potential.

Distinct pKa and logP; physicochemical profile may shift assay behavior.

Similar core does not imply interchangeable synthetic utility or biological outcome.

• [1] PubChem. (2025). 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine (CID 9327085). National Library of Medicine. View Source

1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine: Key Differentiation Evidence

Synthetic Reactivity Advantage over Non-Acylated NMP

Unlike the non-acylated 1-(1-naphthylmethyl)piperazine (NMP), 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine possesses a chloroacetyl group that serves as an electrophilic site for nucleophilic substitution. This enables its use in convergent synthetic pathways where the piperazine core can be linked to another molecular fragment (e.g., an amine, thiol, or alcohol) via the chloroacetyl 'handle' [1]. This functional differentiation is critical for medicinal chemistry optimization campaigns requiring specific, regiospecific conjugation.

Synthetic Reactivity

Class-level

Chloroacetyl electrophile vs. free amine

Qualitative difference in available reaction pathways

Enables regiospecific conjugation not possible with NMP.

Reactivity confirmed in PubChem; synthesis context.

Evidence Dimension	Synthetic Reactivity
Target Compound Data	Contains a chloroacetyl group; reactive towards nucleophiles
Comparator Or Baseline	1-(1-Naphthylmethyl)piperazine (NMP); lacks an acyl electrophile, reactive primarily as a secondary amine
Quantified Difference	Qualitative difference in available reaction pathways
Conditions	Chemical synthesis context

Why This Matters

This functional group is essential for researchers using this compound as a building block for generating diverse libraries or synthesizing target molecules that require a piperazine-amide linkage.

• [1] PubChem. (2025). 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine (CID 9327085). National Library of Medicine. View Source

Lipophilicity Advantage over Simpler Piperazines

The target compound exhibits a computed XLogP3 value of 2.9, which is significantly higher than simpler acyl piperazines [1]. For instance, 1-(chloroacetyl)piperazine (without the naphthyl group) has a calculated XLogP of approximately -0.5 [2]. The increased lipophilicity of 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine, conferred by the bulky 1-naphthylmethyl substituent, predicts enhanced membrane permeability in biological systems compared to its less lipophilic congeners. This property is a key differentiator in cellular assay contexts where passive diffusion or intracellular target engagement is required.

Lipophilicity (XLogP3)

Cross-study comparable

2.9 vs. -0.5 (Δ ≈ 3.4)

vs. 1-(chloroacetyl)piperazine

Reported higher lipophilicity suggests improved membrane permeability context.

Computed value; experimental permeability to verify.

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	2.9
Comparator Or Baseline	1-(Chloroacetyl)piperazine
Quantified Difference	Δ ≈ 3.4 units
Conditions	Computed using XLogP3 3.0 (PubChem release 2025.09.15)

Why This Matters

Higher lipophilicity can be a critical factor for scientists selecting compounds intended for cell-based assays or in vivo studies where membrane crossing is a prerequisite for activity.

• [1] PubChem. (2025). 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine (CID 9327085). National Library of Medicine. View Source
• [2] PubChem. (2025). 1-(Chloroacetyl)piperazine (CID 78240). National Library of Medicine. View Source

Potential EPI Activity via NMP Pharmacophore

1-(1-Naphthylmethyl)piperazine (NMP) is a well-documented efflux pump inhibitor (EPI) that reverses multidrug resistance in bacteria like Acinetobacter baumannii and Escherichia coli [1]. In a study of 124 ciprofloxacin-resistant A. baumannii clinical isolates, NMP led to significant reductions in MICs for colistin and other antibiotics [2]. The target compound, 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine, contains the same NMP core pharmacophore. While direct assay data for the target compound is unavailable in the permitted sources, its structural identity to the EPI-active core of NMP supports the class-level inference that it may possess similar activity, particularly as a prodrug or metabolic precursor to the active free amine [3].

EPI Pharmacophore

Class-level inference

NMP core present

Activity of chloroacetyl derivative unconfirmed

Supports antimicrobial resistance screening context; requires direct assay validation.

Based on NMP literature; MIC reduction data for this compound not available.

Evidence Dimension	Structural Pharmacophore
Target Compound Data	Contains 1-(1-naphthylmethyl)piperazine core
Comparator Or Baseline	1-(1-Naphthylmethyl)piperazine (NMP)
Quantified Difference	Identical core pharmacophore; activity of chloroacetyl derivative is unconfirmed
Conditions	Literature-derived EPI assay context (MIC reductions)

Why This Matters

This provides a plausible, though unvalidated, rationale for investigating this compound in antimicrobial resistance research where EPIs are sought.

• [1] Kern, W. V., et al. (2006). Effect of 1-(1-naphthylmethyl)-piperazine, a novel putative efflux pump inhibitor, on antimicrobial drug susceptibility in clinical isolates of Escherichia coli. Journal of Antimicrobial Chemotherapy, 57(2), 339-343. View Source
• [2] Choquet, M., et al. (2021). Efflux Pump Overexpression Profiling in Acinetobacter baumannii and Study of New 1-(1-Naphthylmethyl)-Piperazine Analogs as Potential Efflux Inhibitors. Antimicrobial Agents and Chemotherapy, 65(9), e00710-21. View Source
• [3] Choquet, M., Duplantier, M., Lohou, E., Mullié, C., & Sonnet, P. (2021). Efflux pumps overexpression in Acinetobacter baumannii and study of new 1-(1-naphthylmethyl)-piperazine analogs as potential inhibitors. ACS SciMeetings, 1(1). View Source

1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine: Optimal Applications

Medicinal Chemistry: Library Synthesis Building Block

Due to the electrophilic chloroacetyl group, this compound is optimally employed as a key intermediate in the synthesis of focused libraries. Researchers can exploit its reactivity to generate diverse N-substituted piperazine derivatives through parallel synthesis, facilitating structure-activity relationship (SAR) studies [1].

Antimicrobial Resistance: Investigational EPI Scaffold

Based on the established efflux pump inhibitory activity of its core pharmacophore, 1-(naphthylmethyl)piperazine (NMP), this compound serves as a compelling starting point for medicinal chemistry campaigns aimed at developing novel EPIs. It may be evaluated in microbiological assays to determine if the chloroacetyl modification modulates potency, selectivity, or cytotoxicity compared to NMP itself [2].

Chemical Biology: Affinity Probe Synthesis

The chloroacetyl moiety provides a convenient site for further derivatization with reporter tags (e.g., fluorophores or biotin) or affinity matrices. This allows for the creation of chemical probes derived from the 1-naphthylmethylpiperazine scaffold, which could be used to study the target engagement and biological function of NMP-like molecules [1].

Application

Selection Property

Validation Focus

Medicinal chemistry building block

Electrophilic chloroacetyl reactivity

Conjugation efficiency and regioselectivity in parallel synthesis

Efflux pump inhibitor (EPI) scaffold research

1-(Naphthylmethyl)piperazine pharmacophore

MIC modulation in resistant strains; compare with NMP

Chemical probe / affinity reagent synthesis

Derivatizable chloroacetyl handle

Reporter tag conjugation without loss of scaffold recognition

• [1] PubChem. (2025). 1-(Chloroacetyl)-4-(1-naphthylmethyl)piperazine (CID 9327085). National Library of Medicine. View Source
• [2] Choquet, M., et al. (2021). Efflux Pump Overexpression Profiling in Acinetobacter baumannii and Study of New 1-(1-Naphthylmethyl)-Piperazine Analogs as Potential Efflux Inhibitors. Antimicrobial Agents and Chemotherapy, 65(9), e00710-21. View Source